(S)-methyl 2-chloropropanoate

• IUPAC Name: methyl (2S)-2-chloropropanoate
• InChI: InChI=1S/C4H7ClO2/c1-3(5)4(6)7-2/h3H,1-2H3/t3-/m0/s1
• InChI Key: JLEJCNOTNLZCHQ-VKHMYHEASA-N
• Canonical SMILES: CC(C(=O)OC)Cl
• Isomeric SMILES: C[C@@H](C(=O)OC)Cl
• Molecular Formula: C4H7ClO2
• DSSTOX Substance ID: DTXSID70888377
• Molecular Weight: 122.55 g/mol
• CAS RN: 73246-45-4

Description

(S)-methyl 2-chloropropanoate is a compound of interest in various chemical research areas due to its potential applications, particularly in the synthesis of herbicides and as a building block for more complex molecules. The studies provided explore different aspects of this compound, including its synthesis, molecular structure, and its role in chemical reactions.

Synthesis Analysis

The synthesis of (S)-methyl 2-chloropropanoate has been approached through different methods. One study describes the preparation of optically pure methyl S-2-chloropropionate starting from methyl R-2-hydroxy propionate using Vilsmeier reagent, which is a combination of thionyl chloride and dimethyl formamide (DMF). This method improved the yield to 89% and maintained an optical purity of 98.2%, which is a significant enhancement compared to traditional methods using SOCl2/pyridine/PCl5/POCl3 as chlorinating agents . Another study mentions the synthesis of (S)-2-chloroalkanoic acids from (S)-2-amino acids, indicating a route to obtain (S)-2-chloropropanoic acid with high enantiomeric purity .

Molecular Structure Analysis

The molecular structure of (S)-methyl 2-chloropropanoate has been analyzed through molecular-dynamics (MD) simulations to understand the complexation energies and structures when interacting with heptakis(3-O-acetyl-2,6-di-O-pentyl)-β-cyclodextrin. The study provides insights into the geometry of the complexes formed, the conformations of both the complexed and uncomplexed molecules, and the closest H-H distances between host and guest in the complexes. These findings are in agreement with experimental data obtained from enantioselective gas chromatography .

Chemical Reactions Analysis

In the realm of chemical reactions, (S)-methyl 2-chloropropanoate derivatives have been shown to exhibit herbicidal activities. Specifically, a series of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, which are synthesized from compounds related to (S)-methyl 2-chloropropanoate, demonstrated good herbicidal activities. The presence of a suitable group at the 3-position of the acrylate was essential for high herbicidal activity, and these 2-cyanoacrylates containing a 2-chloro-5-thiazolyl group represent a novel class of herbicides .

Physical and Chemical Properties Analysis

While the provided papers do not directly discuss the physical and chemical properties of (S)-methyl 2-chloropropanoate, such properties can be inferred from the molecular structure and synthesis methods. The compound's reactivity in forming complexes and its role in synthesizing herbicidal agents suggest that it has significant chemical reactivity. The optical purity achieved in its synthesis also indicates that it can exist in enantiomerically pure forms, which is important for its activity and specificity in biological and chemical applications .

Q & A

Q1: How can Methyl (S)-(-)-2-chloropropionate be used in the synthesis of chiral amides?

A1: Methyl (S)-(-)-2-chloropropionate serves as a valuable starting material for preparing optically active amides. Research demonstrates its conversion to (S)-(+)-N,N-diethyl-2-chloropropionamide using a Lewis acid catalyst and diethylamine. [] This method highlights the potential of using Methyl (S)-(-)-2-chloropropionate as a chiral building block in organic synthesis, particularly for creating amides with specific stereochemistry. For more details, please refer to: .

Q2: Does Methyl (S)-(-)-2-chloropropionate exhibit different reactivity with enzymes compared to its enantiomer?

A2: Yes, both Methyl (S)-(-)-2-chloropropionate and its (R)-enantiomer display distinct reactivity with certain enzymes. Studies using Candida rugosa lipase isoenzymes A and B demonstrated their preference for hydrolyzing the (R)-enantiomer of methyl 2-chloropropionate. [] This selectivity highlights the potential of these enzymes in chiral resolution processes, specifically for separating the enantiomers of methyl 2-chloropropionate. For further details, please refer to: .

Q3: Can Methyl (S)-(-)-2-chloropropionate be synthesized from a renewable resource?

A3: Research indicates that Methyl (S)-(-)-2-chloropropionate can be synthesized from methyl (R)-2-hydroxypropionate, a readily available chiral pool material. [] This method employs a Vilsmeier reagent, generated from thionyl chloride and dimethylformamide (DMF), as the chlorinating agent. This approach not only offers high yield and optical purity but also utilizes readily available starting materials, making it a potentially more sustainable synthetic route. For details on this synthesis, please refer to: .

Q4: Can Methyl (S)-(-)-2-chloropropionate be used to create dinuclear metal complexes?

A4: Research demonstrates that Methyl (S)-(-)-2-chloropropionate can react with dinuclear iridium complexes. It undergoes an oxidative addition reaction with [{Ir(μ-Pz)(CNBut)2}2] (Pz = pyrazolate), yielding chiral diiridium complexes. [] This reaction highlights the potential of using Methyl (S)-(-)-2-chloropropionate for creating chiral metal complexes, opening doors for applications in asymmetric catalysis. For a deeper understanding of this reaction, please refer to: .